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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical guidance for utilizing

nisin-controlled gene expression (NICE) systems, primarily in Lactococcus lactis and other

Gram-positive bacteria. This powerful and tightly regulated system is a valuable tool for

recombinant protein production, metabolic engineering, and functional gene analysis.

Introduction
The Nisin-Controlled Gene Expression (NICE) system is one of the most widely used and

effective inducible systems for Gram-positive bacteria.[1][2] It leverages the natural

autoregulatory mechanism of nisin biosynthesis in Lactococcus lactis.[3][4][5] The system's key

advantages include its tight regulation, with virtually no basal expression in the uninduced

state, and a broad dynamic range of induction, which can be over 1,000-fold.[6][7][8] The

inducer, nisin, is a food-grade antimicrobial peptide, making this system particularly suitable for

applications in the food and pharmaceutical industries.[6][9]

The core of the NICE system consists of two main components: the regulatory genes nisR and

nisK, and the nisin-inducible promoter, PnisA.[3][5][6] NisK is a membrane-bound histidine

kinase that acts as a sensor for extracellular nisin.[3][5] Upon binding nisin, NisK

autophosphorylates and subsequently transfers the phosphate group to the response regulator,

NisR.[3][5] Phosphorylated NisR then activates transcription from the PnisA promoter, leading

to the expression of the downstream gene of interest.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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